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Compound of Interest

Compound Name: 1-Methylanthracene

Cat. No.: B1217907

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

1-Methylanthracene is a polycyclic aromatic hydrocarbon (PAH) that serves as a valuable and
versatile building block in organic synthesis.[1] Its unique photophysical properties and
reactivity make it a compound of interest in the development of novel materials and potential
therapeutic agents.[1] The methyl group at the 1-position influences its electronic properties
and provides a handle for further functionalization, distinguishing its chemical behavior from
other anthracene isomers. This document provides an overview of its applications, key
reactions, and detailed experimental protocols.

Physicochemical Properties

A foundational understanding of 1-methylanthracene's properties is crucial for its application
in synthesis.
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Property Value Reference
Molecular Formula CisHi2 [2][3]
Molecular Weight 192.26 g/mol [1][2][4]
Melting Point 86-88 °C [4]

Boiling Point 363 °C [4]

Colorless leaflets or white to
Appearance , [1][4]
pale yellow solid

- Soluble in alcohol; insoluble in
Solubility . [4]
water

Applications in Organic Synthesis

1-Methylanthracene is a precursor for a variety of more complex organic molecules with
applications in several fields:

» Organic Electronics and Optoelectronics: Its inherent fluorescence and phosphorescence
make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic
devices.[1] Synthetic modifications can be used to tune its photophysical properties for
optimized performance.[1]

o Materials Science: As a building block, it can be incorporated into larger polymeric or
supramolecular structures to create materials with specific thermal, optical, or electronic
properties.

» Medicinal Chemistry and Drug Discovery: The anthracene scaffold is present in some
biologically active compounds. 1-Methylanthracene can serve as a starting point for the
synthesis of novel derivatives to be screened for therapeutic activity.[1][5] It is also used in
research on the metabolism and health effects of PAHSs.[1]

o Chemosensors: The fluorescent properties of the anthracene core can be exploited to design
chemosensors where binding to an analyte modulates the fluorescence emission.

Key Synthetic Reactions
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1-Methylanthracene participates in a range of organic reactions, allowing for the construction
of diverse molecular architectures.

Diels-Alder Reaction

The central ring of the anthracene core can act as a diene in [4+2] cycloaddition reactions, a
key method for forming bicyclic systems.[6][7]

A general workflow for a Diels-Alder reaction involving an anthracene derivative is depicted
below.
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Reaction Work-up & Purification

Cooling & Crystallization HVacuum Filtration
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1-Methylanthracene pissolve ([~
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High-boiling
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(e.g., Maleic Anhydride)

Start with
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Desired Functional Group?

Friedel-Crafts Friedel-Crafts
Alkylation Acylation

Reagents: Reagents:
Alkyl Halide (R-X) Acyl Halide (RCOCI)
Lewis Acid (e.g., AICI3) Lewis Acid (e.g., AICI3)
Introduce Alkyl Group Introduce Acyl Group
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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